Cannabiripsol
Overview
Description
Cannabiripsol is a natural product found in Cannabis sativa with data available.
Scientific Research Applications
Isolation and Pharmacological Evaluation
Cannabiripsol, identified in high-potency Cannabis sativa, has been studied for its binding affinity toward CB1 and CB2 receptors and its behavioral effects in a mouse tetrad assay. This research provides insights into the pharmacological profiles of minor cannabinoids, including cannabiripsol, suggesting potential therapeutic applications in modulating cannabinoid receptors (Radwan et al., 2015).
Phytochemical Analysis for Therapeutic Potential
A study on the phytochemical composition of industrial hemp leaves identified cannabiripsol among other cannabinoids. This analysis underlines the potential of cannabiripsol in contributing to the health-promoting effects of hemp-derived products, with implications for food preparations and cosmetic applications (De Vita et al., 2022).
properties
CAS RN |
72236-32-9 |
|---|---|
Molecular Formula |
C21H32O4 |
Molecular Weight |
348.5 g/mol |
IUPAC Name |
(6aR,9S,10S,10aR)-6,6,9-trimethyl-3-pentyl-7,8,10,10a-tetrahydro-6aH-benzo[c]chromene-1,9,10-triol |
InChI |
InChI=1S/C21H32O4/c1-5-6-7-8-13-11-15(22)18-16(12-13)25-20(2,3)14-9-10-21(4,24)19(23)17(14)18/h11-12,14,17,19,22-24H,5-10H2,1-4H3/t14-,17-,19+,21+/m1/s1 |
InChI Key |
TZGCTXUTNDNTTE-DYZHCLJRSA-N |
Isomeric SMILES |
CCCCCC1=CC(=C2[C@H]3[C@@H](CC[C@]([C@H]3O)(C)O)C(OC2=C1)(C)C)O |
SMILES |
CCCCCC1=CC(=C2C3C(CCC(C3O)(C)O)C(OC2=C1)(C)C)O |
Canonical SMILES |
CCCCCC1=CC(=C2C3C(CCC(C3O)(C)O)C(OC2=C1)(C)C)O |
Other CAS RN |
72236-32-9 |
synonyms |
(6aR,9S,10S,10aR)-9,10-dihydroxyhexahydrocannabinol cannabiripsol cannabiripsol, (6aR-(6aalpha,9alpha,10alpha,10abeta))-isomer cannabiripsol, (6aR-(6aalpha,9alpha,10beta,10abeta))-isome |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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